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Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid
therapeutics, most notably demonstrated by their use in mMRNA-based COVID-19 vaccines.[1]
[2][3] Among the various classes of ionizable lipids used in LNP formulations, DLinDMA (1,2-
dilinoleyloxy-3-dimethylaminopropane) has been a significant component in the development of
siRNA delivery systems. The physicochemical characteristics of these LNPs, particularly their
size, polydispersity, and surface charge, are critical quality attributes that directly influence their
in vivo performance, including circulation time, cellular uptake, and overall therapeutic efficacy.

[1]14]

Dynamic Light Scattering (DLS) is a rapid, non-invasive, and powerful analytical technique for
the characterization of nanoparticles in suspension.[4][5] It measures the fluctuations in
scattered light intensity caused by the Brownian motion of particles to determine their
hydrodynamic diameter and size distribution.[4][5][6] When coupled with electrophoretic light
scattering (ELS), DLS instruments can also determine the zeta potential, a measure of the
particle's surface charge and a key indicator of colloidal stability.[7] This application note
provides a detailed protocol for the characterization of DLinDMA-based LNPs using DLS and
ELS.
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Principle of Dynamic Light Scattering

DLS operates by illuminating a sample of nanoparticles in suspension with a laser beam. The
particles, undergoing random Brownian motion, cause constructive and destructive interference
in the scattered light, leading to fluctuations in its intensity over time.[5] Smaller particles move
more rapidly, causing faster fluctuations, while larger particles move more slowly, resulting in
slower fluctuations. A digital correlator analyzes these intensity fluctuations to generate an
autocorrelation function. From this function, the translational diffusion coefficient (D) of the
particles is calculated. The hydrodynamic diameter (d_H) is then determined using the Stokes-
Einstein equation:

d H=(k B*T)/(3*m*n*D)
Where:

e k B is the Boltzmann constant

e Tis the absolute temperature

e nis the viscosity of the dispersant

The polydispersity index (PDI) is a dimensionless measure of the broadness of the size
distribution, calculated from the cumulants analysis of the DLS data. A PDI value below 0.2 is
generally considered indicative of a monodisperse and homogeneous population of
nanoparticles.[8]

Experimental Workflow

The following diagram illustrates the general workflow for the characterization of DLinDMA
LNPs using DLS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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